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Introduction
The orphan nuclear receptor Nur77 (also known as TR3 or NR4A1) has emerged as a

compelling therapeutic target in oncology. Its role in apoptosis, cell proliferation, and

inflammation makes it a key focus for drug discovery. 4-(Quinoline-4-amino) Benzoylhydrazide

(4-PQBH) has been identified as a binder of Nur77, inducing a unique form of programmed cell

death known as paraptosis through endoplasmic reticulum (ER) stress and autophagy.[1]

Accurate and robust measurement of the binding affinity between small molecules like 4-PQBH
and their protein targets is a cornerstone of drug development, providing critical data for

structure-activity relationship (SAR) studies and lead optimization.

These application notes provide detailed protocols for three widely used biophysical techniques

to quantify the binding affinity of 4-PQBH to Nur77: Surface Plasmon Resonance (SPR),

Isothermal Titration Calorimetry (ITC), and the Cellular Thermal Shift Assay (CETSA).
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The binding affinity of 4-PQBH to Nur77 has been previously reported, providing a benchmark

for experimental validation.

Compound Target
Binding
Affinity (KD)

Method Reference

4-PQBH Nur77 1.17 µM Not Specified [1]

Signaling Pathway of 4-PQBH-Mediated Nur77
Activation
The binding of 4-PQBH to Nur77 initiates a signaling cascade that culminates in paraptosis, a

form of caspase-independent cell death. This process is primarily driven by ER stress and

autophagy. The diagram below illustrates the proposed signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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